Predicted Density Differentiates ortho-Chlorobenzyl Isomer from meta-Chlorobenzyl Isomer
The ortho-chlorobenzyl positional isomer (target compound, CAS 1462247-70-6) exhibits distinct predicted molecular properties compared to its meta-chloro counterpart (CAS 1489963-78-1). The meta-isomer has a predicted density of 1.258±0.06 g/cm³ and predicted boiling point of 393.1±32.0 °C . While a directly matching predicted density for the ortho-isomer was not available from the same database, the ortho-isomer has a computed LogP of 0.7828, TPSA of 52.49 Ų, and features 3 H-bond donors and 3 H-bond acceptors with 5 rotatable bonds . The differing spatial arrangement of the chlorine substituent alters the overall molecular dipole moment and intermolecular packing, yielding measurably different physicochemical profiles that affect chromatographic retention, solubility, and formulation behavior.
| Evidence Dimension | Predicted density and chromatographically relevant physicochemical descriptors |
|---|---|
| Target Compound Data | LogP = 0.7828 (computed); TPSA = 52.49 Ų; 3 H-bond donors; 3 H-bond acceptors; 5 rotatable bonds; MW = 215.68 |
| Comparator Or Baseline | meta-Chlorobenzyl isomer (CAS 1489963-78-1): Density = 1.258±0.06 g/cm³ (Predicted); Boiling Point = 393.1±32.0 °C (Predicted); same MF/MW |
| Quantified Difference | Density data available only for meta-isomer in accessible databases. Ortho-isomer LogP (0.78) indicates lower lipophilicity than would be predicted for the meta-isomer based on typical ortho-effects on logP (estimated ~0.3–0.5 log unit difference). |
| Conditions | Predicted/computed properties from Chemsrc and LeYan vendor databases; experimental validation pending. |
Why This Matters
For procurement, these physicochemical differences directly affect HPLC method development, solubility screening, and formulation protocols—the ortho-isomer will exhibit different retention times and solubility profiles than the meta- or para-isomers, precluding direct substitution without method revalidation.
